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Compound of Interest

Compound Name: 3,5-Difluorobenzaldehyde

Cat. No.: B1330607

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Difluorobenzaldehyde

This guide provides a comprehensive overview of the melting and boiling points of 3,5-
Difluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. It includes a summary of its physical properties, detailed experimental protocols
for their determination, and a visualization of a key synthesis process.

Core Physicochemical Data

3,5-Difluorobenzaldehyde is a significant intermediate in the synthesis of fine chemicals,
including dyes, pesticides, and pharmaceutical ingredients. Its physical properties are crucial
for its application and handling in a laboratory and industrial setting.
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Property Value Source
Melting Point 17 °C [1]
Melting Point 25°C [2]
Boiling Point 61-63 °C [1]
Molecular Formula C7H4F20

Molecular Weight 142.10 g/mol [3][4]
Density 1.296 g/mL at 20 °C [415]
Refractive Index n20/D 1.493 [4115]

Experimental Protocols

The determination of melting and boiling points are fundamental procedures for the
characterization and purity assessment of chemical compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
method is a common and reliable technique for determining the melting point.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital device like DigiMelt)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., paraffin oil)

Spatula

Porous plate
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Procedure:

Sample Preparation: A small amount of the powdered 3,5-Difluorobenzaldehyde is
introduced into the open end of a capillary tube. The tube is then gently tapped to ensure the
compound is tightly packed at the sealed end, filling it to a height of about 1-2 mm.[6]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in the heating bath of the
melting point apparatus.[6][7]

Heating: The heating medium is heated slowly and steadily, with constant stirring to maintain
a uniform temperature.[6]

Observation: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded. This range is the melting
point of the compound.[7]

Purity Check: A sharp melting point (a narrow range of 0.5-1.0 °C) is indicative of a pure
compound. Impurities tend to depress and broaden the melting point range.[6]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be used for its determination, including the micro-reflux method
and the Thiele tube method.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or a heating block)

Liquid paraffin
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Procedure (Thiele Tube Method):

o Sample Preparation: A small amount of 3,5-Difluorobenzaldehyde is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the
open end submerged in the liquid.[8]

e Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing liquid paraffin.[8]

e Heating: The side arm of the Thiele tube is gently heated, causing the temperature of the
paraffin to rise uniformly.[8]

e Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary
tube. Heating is continued until a rapid and continuous stream of bubbles is observed. The
heat source is then removed.

o Measurement: The temperature is noted at the exact moment the bubbling stops and the
liquid begins to be drawn into the capillary tube. This temperature is the boiling point of the
liquid.[8]

Synthesis Workflow Visualization

The following diagram illustrates a method for the synthesis of 3,5-Difluorobenzaldehyde
through the continuous oxidation of 3,5-difluorotoluene, as described in patent CN106631728A.
[1] This process utilizes a microreactor for enhanced control and efficiency.
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Caption: Synthesis of 3,5-Difluorobenzaldehyde via Continuous Oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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